Cas no 84414-09-5 (11-Desoxyprostacyclin)

11-Desoxyprostacyclin structure
Product name:11-Desoxyprostacyclin
11-Desoxyprostacyclin Chemical and Physical Properties
Names and Identifiers
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- (5Z)-5-[(4R,6aR)-4-[(E,3S)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]pentanoic acid
- 11-desoxyprostacyclin
- 11-Deoxyprostacyclin
- Prosta-5,13-dien-1-oic acid, 6,9-epoxy-15-hydroxy-, (5Z,9alpha,13E,15S)-(+-)-
- 84414-09-5
- 11-Desoxyprostacyclin
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- Inchi: 1S/C20H32O4/c1-2-3-4-7-16(21)12-10-15-11-13-19-18(15)14-17(24-19)8-5-6-9-20(22)23/h8,10,12,15-16,18-19,21H,2-7,9,11,13-14H2,1H3,(H,22,23)/b12-10+,17-8-/t15-,16-,18?,19+/m0/s1
- InChI Key: NSDXRLMONNTWOZ-NWEXXZBNSA-N
- SMILES: O1/C(=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])/C([H])([H])C2([H])[C@@]([H])(/C(/[H])=C(\[H])/[C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])O[H])C([H])([H])C([H])([H])[C@@]12[H]
Computed Properties
- Exact Mass: 336.23005950g/mol
- Monoisotopic Mass: 336.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 66.8
11-Desoxyprostacyclin Related Literature
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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Louis Porte RSC Adv., 2014,4, 64506-64513
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
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